1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine

• Molecular Formula: C15H26N4
• Molecular Weight: 262.39 g/mol
• IUPAC Name: N-methyl-1-[5-methyl-6-(4-propan-2-ylpiperazin-1-yl)pyridin-3-yl]methanamine
• InChI: InChI=1S/C15H26N4/c1-12(2)18-5-7-19(8-6-18)15-13(3)9-14(10-16-4)11-17-15/h9,11-12,16H,5-8,10H2,1-4H3
• InChI Key: VZRGJACPOIMPOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N2CCN(CC2)C(C)C)CNC

Description

1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine is a complex organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

The synthesis of 1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine involves multiple steps, typically starting with the preparation of the piperazine ring. One common method involves the reaction of 4-isopropylpiperazine with a suitable pyridine derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and the product is purified using chromatographic techniques .

Chemical Reactions Analysis

1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be substituted with different functional groups using reagents like alkyl halides.

Scientific Research Applications

1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anti-nociceptive effects.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific receptors and enzymes.

Industry: The compound is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine involves its interaction with specific molecular targets, such as receptors and enzymes. The compound binds to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

1-(6-(4-Isopropylpiperazin-1-yl)-5-methylpyridin-3-yl)-N-methylmethanamine can be compared with other similar compounds, such as:

6-(4-Isopropylpiperazin-1-yl)pyrimidin-4-amine: This compound has a similar piperazine ring but differs in the pyridine ring structure.

4-(4-Isopropylpiperazin-1-yl)phenylboronic acid pinacol ester: This compound contains a boronic acid ester group, which imparts different chemical properties.

The uniqueness of this compound lies in its specific structure, which allows it to interact with a distinct set of molecular targets, making it a valuable compound for various research applications.